1-benzyl-4-bicyclo[2.2.1]hept-2-ylpiperazine

• IUPAC Name: 1-benzyl-4-(2-bicyclo[2.2.1]heptanyl)piperazine
• InChI: InChI=1S/C18H26N2/c1-2-4-15(5-3-1)14-19-8-10-20(11-9-19)18-13-16-6-7-17(18)12-16/h1-5,16-18H,6-14H2
• InChI Key: NFMXUROKUTYOGX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1CC2N3CCN(CC3)CC4=CC=CC=C4
• Molecular Formula: C18H26N2
• Molecular Weight: 270.4 g/mol

Description

1-benzyl-4-bicyclo[2.2.1]hept-2-ylpiperazine is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. This compound belongs to the class of piperazine derivatives and has a bicyclic structure.2.1]hept-2-ylpiperazine.

Mechanism of Action

The mechanism of action of 1-benzyl-4-bicyclo[2.2.1]hept-2-ylpiperazine involves its activity as a dopamine receptor agonist. Specifically, the compound has been shown to have high affinity for the D2 dopamine receptor subtype. Activation of the D2 receptor can modulate the release of dopamine in the brain, which can have a range of effects on behavior and cognition.
Biochemical and Physiological Effects:
Studies have shown that 1-benzyl-4-bicyclo[2.2.1]hept-2-ylpiperazine can modulate dopamine release in the brain, which can have effects on behavior and cognition. Specifically, the compound has been shown to increase locomotor activity in rats, suggesting a stimulant-like effect. Additionally, studies have investigated the compound's potential as a therapeutic agent for neurological disorders such as Parkinson's disease and schizophrenia.

Advantages and Limitations for Lab Experiments

One advantage of using 1-benzyl-4-bicyclo[2.2.1]hept-2-ylpiperazine in lab experiments is its high affinity for the D2 dopamine receptor subtype, which can allow for more specific targeting of the dopamine system in the brain. However, one limitation is that the compound has not yet been extensively studied in humans, so its safety and efficacy as a therapeutic agent are not yet well-established.

Future Directions

For research on 1-benzyl-4-bicyclo[2.2.1]hept-2-ylpiperazine could include further investigation of its potential as a therapeutic agent for neurological disorders such as Parkinson's disease and schizophrenia. Additionally, studies could investigate the compound's effects on other neurotransmitter systems in the brain and its potential as a tool for studying the neurobiology of addiction. Finally, further studies could investigate the safety and efficacy of the compound in humans.

Synthesis Methods

The synthesis of 1-benzyl-4-bicyclo[2.2.1]hept-2-ylpiperazine has been reported in the literature. One of the methods involves the reaction of 1-benzylpiperazine with bicyclo[2.2.1]hept-2-ene in the presence of a palladium catalyst. The reaction proceeds through a palladium-catalyzed intramolecular cyclization to form the bicyclic structure of the compound. Another method involves the reaction of 1-benzylpiperazine with bicyclo[2.2.1]hept-2-ene in the presence of a Lewis acid catalyst such as boron trifluoride etherate.

Scientific Research Applications

1-benzyl-4-bicyclo[2.2.1]hept-2-ylpiperazine has been studied for its potential pharmacological properties, including its activity as a dopamine receptor agonist and its potential as a therapeutic agent for neurological disorders such as Parkinson's disease and schizophrenia. Studies have also investigated the compound's potential as a tool for studying the dopamine system in the brain.